Cas no 1822779-18-9 (2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 1822779-18-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5696665
• PubChem ID: 12399418
• Update Time: 2025-06-09

2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619180
• 2-METHYL-1-(PROP-2-YN-1-YL)CYCLOHEXANE-1-CARBALDEHYDE
• 1822779-18-9
• Cyclohexanecarboxaldehyde, 2-methyl-1-(2-propyn-1-yl)-
• 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

• Inchi： 1S/C11H16O/c1-3-7-11(9-12)8-5-4-6-10(11)2/h1,9-10H,4-8H2,2H3
• InChI Key： JQCCURTWGRXZLH-UHFFFAOYSA-N
• SMILES： O=CC1(CC#C)CCCCC1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 225.1±13.0 °C(Predicted)

Additional information on 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

Comprehensive Introduction to 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS No. 1822779-18-9)

2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS No. 1822779-18-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, fragrance development, and pharmaceutical intermediates. This aldehyde derivative features a unique cyclohexane backbone substituted with a methyl group and a prop-2-yn-1-yl moiety, making it a versatile building block for further chemical transformations. Its molecular structure combines the stability of a cyclohexane ring with the reactivity of an aldehyde functional group, enabling applications in asymmetric synthesis and fine chemical production.

The compound’s CAS number 1822779-18-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent trends in green chemistry and sustainable synthesis have amplified interest in such intermediates, as they often serve as precursors for eco-friendly fragrances or bioactive molecules. Notably, the prop-2-yn-1-yl group (also known as a propargyl group) introduces alkyne functionality, which is pivotal in click chemistry reactions—a hot topic in drug discovery and material science.

From an industrial perspective, 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is valued for its potential in creating flavor and fragrance compounds. Its structural complexity allows for the generation of nuanced olfactory profiles, aligning with consumer demand for natural-inspired synthetic scents. Perfumers and flavorists often explore such aldehydes to replicate or enhance woody, citrus, or herbal notes, which dominate trending markets like niche perfumery and functional aromatherapy products.

In pharmaceutical research, this compound’s cyclohexane-carbaldehyde scaffold is investigated for its role in designing chiral auxiliaries or catalysts. The integration of a methyl group at the alpha position influences steric hindrance, a property exploited in stereoselective reactions. Queries like "applications of cyclohexane aldehydes in asymmetric synthesis" or "propargyl-substituted aldehydes in drug development" reflect growing academic and industrial curiosity.

Analytical characterization of CAS 1822779-18-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent quality standards, particularly when the compound is used in high-value formulations. Safety data sheets (SDS) emphasize proper handling to maintain stability, though it is not classified under hazardous categories, making it accessible for laboratory and industrial use.

The synthesis of 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde often involves Grignard reactions or Pd-catalyzed couplings, topics frequently searched in organic chemistry forums. Optimizing yield and selectivity remains a focus, with researchers exploring microwave-assisted synthesis or flow chemistry to enhance efficiency—a nod to the broader shift toward process intensification in chemical manufacturing.

Environmental and regulatory considerations are increasingly shaping the demand for such compounds. Keywords like "biodegradable fragrance ingredients" or "REACH-compliant aldehydes" highlight the intersection of innovation and compliance. As industries pivot toward green alternatives, derivatives of cyclohexane-carbaldehyde are well-positioned to meet these evolving standards.

In summary, 2-Methyl-1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS No. 1822779-18-9) exemplifies the synergy between structural ingenuity and practical utility. Its relevance spans fine chemicals, fragrance design, and pharmaceutical intermediates, driven by both scientific advancements and market trends. For researchers and manufacturers alike, this compound represents a compelling case study in the dynamic landscape of specialty chemicals.